2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(1-phenylethyl)acetamide

• IUPAC Name: 2-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxy]-N-(1-phenylethyl)acetamide
• InChI: InChI=1S/C20H23NO3/c1-14(15-8-5-4-6-9-15)21-18(22)13-23-17-11-7-10-16-12-20(2,3)24-19(16)17/h4-11,14H,12-13H2,1-3H3,(H,21,22)
• InChI Key: QGMWYBWFTUYNTC-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)COC2=CC=CC3=C2OC(C3)(C)C
• Molecular Formula: C20H23NO3
• Molecular Weight: 325.4 g/mol

Description

2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(1-phenylethyl)acetamide is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medicinal chemistry. This compound is commonly referred to as DAA (7,8-dihydroxyflavone N-acetylalaninate) and is known to have a wide range of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis and crystal structure of a compound similar to 2-((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)-N-(1-phenylethyl)acetamide have been detailed, highlighting its potential for further biological activity studies. The compound's crystal structure was elucidated using various techniques, including NMR and X-ray diffraction, providing insights into its molecular configuration and potential interactions (Hu Jingqian et al., 2016).

Biological Activities

Research into the biological activities of compounds related to this compound has shown moderate herbicidal and fungicidal activities. These findings suggest a potential avenue for the development of new agrochemicals that could contribute to pest and disease management strategies in agriculture (Hu Jingqian et al., 2016).

Antimicrobial and Hemolytic Activities

A study on 2-[[5-alkyl/aralkyl substituted-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamide derivatives, related to the main compound of interest, revealed significant antimicrobial properties against a variety of microbial species. This research demonstrates the potential of these compounds in the development of new antimicrobial agents. The evaluation of hemolytic activity also suggests a lower toxicity profile, making these derivatives suitable for further biological application studies (Samreen Gul et al., 2017).

Anti-inflammatory Activities

Another study focused on the synthesis of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl) methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamides, which are structurally related to the main compound. These derivatives exhibited significant anti-inflammatory activity, indicating their potential use in developing new anti-inflammatory treatments (K. Sunder & Jayapal Maleraju, 2013).